Cas no 18424-68-5 (1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI))
18424-68-5 structure
Product Name:1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI)
CAS No:18424-68-5
MF:C6H12O4
MW:148.157082557678
CID:233471
PubChem ID:278584
Update Time:2025-04-19
1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI)
- 4-(4-bicyclo[2.2.1]heptanyl)bicyclo[2.2.1]heptane
- (-)-cyclazocine
- (+)-
- (+)-cis-Cyclazocine
- (+-)-Cyclohexan-1r,2c,3t,4t-tetraol
- (+-)-cyclohexane-1r,2c,3t,4t-tetraol
- (+-)-Cyclohexantetrol-(1r,2c,3t,4t)
- (2S,6S,11S)-3-(Cyclopropylmethyl)-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol
- A-Cyclazocine
- AG-F-24079
- CTK8F1452
- d-Cyclazocine
- MCV 4511
- NIH 10449
- Win 20740
- WESBWDZFWNIVRV-UHFFFAOYSA-N
- cyclohexane-1,2,3,4-tetrol
- NSC128293
- 18424-68-5
- SCHEMBL1960578
- DTXSID80939809
- Q65963761
- 1,2,3,4-Cyclohexanetetrol
- Cyclohexaneerythritol
- NSC-128293
-
- Inchi: 1S/C6H12O4/c7-3-1-2-4(8)6(10)5(3)9/h3-10H,1-2H2
- InChI Key: WESBWDZFWNIVRV-UHFFFAOYSA-N
- SMILES: OC1C(CCC(C1O)O)O
Computed Properties
- Exact Mass: 148.07356
- Monoisotopic Mass: 148.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 259.9°Cat760mmHg
- Flash Point: 126.4°C
- Refractive Index: 1.64
- PSA: 80.92
- LogP: -1.77620
1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI) Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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